![molecular formula C17H18Cl2N2O5S B4116448 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide CAS No. 701924-08-5](/img/structure/B4116448.png)
2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide
Overview
Description
2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide, also known as DASB, is a selective serotonin transporter (SERT) ligand that is widely used in scientific research. It was first synthesized in the late 1990s and has since become an important tool for studying the serotonin system in the brain.
Mechanism of Action
2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide binds selectively to the SERT, which is responsible for the reuptake of serotonin from the synaptic cleft back into the presynaptic neuron. By binding to the SERT, 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide can be used to measure the density and distribution of SERTs in the brain. It has been shown to have a high affinity for the SERT, with a dissociation constant (Kd) of around 0.5 nM.
Biochemical and Physiological Effects
2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has been shown to be a highly selective ligand for the SERT, with minimal binding to other neurotransmitter transporters or receptors. It is also highly stable in vivo, making it an ideal radioligand for PET imaging studies. In addition to its use in imaging studies, 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has also been used in in vitro binding assays to study SERT function and pharmacology.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide in lab experiments is its high selectivity for the SERT. This allows for accurate measurement of SERT density and distribution in the brain. Additionally, 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide is highly stable in vivo, making it an ideal radioligand for PET imaging studies. However, there are some limitations to using 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide, including its relatively low signal-to-noise ratio in PET imaging studies and its inability to distinguish between active and inactive SERTs.
Future Directions
There are several potential future directions for 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide research. One area of interest is the use of 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide in studying the effects of antidepressant medications on the serotonin system in the brain. Additionally, there is growing interest in using 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide to study the role of the serotonin system in various psychiatric disorders, including depression, anxiety, and obsessive-compulsive disorder. Finally, there is potential for the development of new SERT ligands based on the structure of 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide, which could have improved selectivity and binding affinity.
Conclusion
In conclusion, 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide is a selective SERT ligand that has become an important tool for studying the serotonin system in the brain. Its high selectivity and stability make it an ideal radioligand for PET imaging studies, and it has also been used in in vitro binding assays to study SERT function and pharmacology. While there are limitations to using 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide, there are also many potential future directions for research, including the study of antidepressant medications and psychiatric disorders, as well as the development of new SERT ligands.
Scientific Research Applications
2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide is primarily used as a radioligand for positron emission tomography (PET) imaging studies of the SERT in the brain. PET imaging allows researchers to visualize the distribution and density of SERTs in living subjects, providing valuable information about the serotonin system in the brain. 2-{[(2,3-dichloro-4-methoxyphenyl)sulfonyl]amino}-N-(2-methoxyethyl)benzamide has also been used in in vitro binding assays to study SERT function and pharmacology.
properties
IUPAC Name |
2-[(2,3-dichloro-4-methoxyphenyl)sulfonylamino]-N-(2-methoxyethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18Cl2N2O5S/c1-25-10-9-20-17(22)11-5-3-4-6-12(11)21-27(23,24)14-8-7-13(26-2)15(18)16(14)19/h3-8,21H,9-10H2,1-2H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLWTYYWDQPIMSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)C1=CC=CC=C1NS(=O)(=O)C2=C(C(=C(C=C2)OC)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18Cl2N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201139252 |
Source
|
| Record name | 2-[[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]amino]-N-(2-methoxyethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201139252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
433.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]amino]-N-(2-methoxyethyl)benzamide | |
CAS RN |
701924-08-5 |
Source
|
| Record name | 2-[[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]amino]-N-(2-methoxyethyl)benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=701924-08-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[[(2,3-Dichloro-4-methoxyphenyl)sulfonyl]amino]-N-(2-methoxyethyl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201139252 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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